Cas no 1353955-46-0 (tert-butyl 4-(6-methoxypyrimidin-4-yl)aminopiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(6-methoxypyrimidin-4-yl)aminopiperidine-1-carboxylate
• CAS No: 1353955-46-0
• MF: C₁₅H₂₄N₄O₃
• MW: 308.376063346863
• MDL: MFCD21098553
• CID: 2091236
• PubChem ID: 66569706
• Update Time: 2025-08-05

tert-butyl 4-(6-methoxypyrimidin-4-yl)aminopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((6-methoxypyrimidin-4-yl)amino)piperidine-1-carboxylate
• tert-butyl 4-(6-methoxypyrimidin-4-yl)aminopiperidine-1-carboxylate
• 1353955-46-0
• 4-(6-Methoxy-pyrimidin-4-ylamino)-piperidine-1-carboxylic acid tert-butyl ester
• CS-0060932
• tert-Butyl4-((6-methoxypyrimidin-4-yl)amino)piperidine-1-carboxylate
• DB-218461
• tert-butyl 4-[(6-methoxypyrimidin-4-yl)amino]piperidine-1-carboxylate
• AS-73653
• AKOS024463720
• W19358
• EN300-155056

• MDL： MFCD21098553
• Inchi： 1S/C15H24N4O3/c1-15(2,3)22-14(20)19-7-5-11(6-8-19)18-12-9-13(21-4)17-10-16-12/h9-11H,5-8H2,1-4H3,(H,16,17,18)
• InChI Key： ATYMEUCGPYKYAR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC1C=C(N=CN=1)OC)=O

Computed Properties

• Exact Mass: 308.18484064g/mol
• Monoisotopic Mass: 308.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.6Ų

Additional information on tert-butyl 4-(6-methoxypyrimidin-4-yl)aminopiperidine-1-carboxylate

tert-butyl 4-(6-methoxypyrimidin-4-yl)aminopiperidine-1-carboxylate (CAS No. 1353955-46-0): A Comprehensive Overview

In the realm of pharmaceutical and organic chemistry, tert-butyl 4-(6-methoxypyrimidin-4-yl)aminopiperidine-1-carboxylate (CAS No. 1353955-46-0) stands out as a pivotal intermediate compound. Its unique structure, featuring a piperidine core modified with a methoxypyrimidine moiety and protected by a tert-butyl carbamate group, makes it a valuable building block in drug discovery and development. This compound is particularly relevant in the synthesis of kinase inhibitors and other bioactive molecules, aligning with current trends in precision medicine and targeted therapies.

The growing interest in small molecule therapeutics has propelled the demand for specialized intermediates like tert-butyl 4-(6-methoxypyrimidin-4-yl)aminopiperidine-1-carboxylate. Researchers frequently search for its synthetic applications, solubility properties, and stability under various conditions, reflecting its versatility in laboratory settings. Its CAS number (1353955-46-0) is often used as a key identifier in chemical databases, underscoring its importance in academic and industrial research.

From a synthetic perspective, this compound exemplifies the convergence of heterocyclic chemistry and protecting group strategies. The methoxypyrimidine group enhances its potential as a precursor for molecules targeting protein-protein interactions, a hot topic in drug development. Meanwhile, the tert-butyl carbamate (Boc) protection ensures compatibility with diverse reaction conditions, a feature highly valued by medicinal chemists.

Recent advancements in AI-driven drug design have further highlighted the relevance of compounds like tert-butyl 4-(6-methoxypyrimidin-4-yl)aminopiperidine-1-carboxylate. Computational models often leverage its structural features to predict bioactivity, making it a frequent subject of in silico studies. This aligns with the broader industry shift toward data-driven chemistry, where intermediates are selected based on their predicted performance in complex biological systems.

In conclusion, tert-butyl 4-(6-methoxypyrimidin-4-yl)aminopiperidine-1-carboxylate (CAS No. 1353955-46-0) embodies the intersection of innovation and practicality in modern chemistry. Its role in facilitating the synthesis of next-generation therapeutics ensures its continued prominence in both academic and industrial research landscapes.